4-(Benzylamino)-1-methyl-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 4-(benzylamino)-2-methylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C12H13N3O2/c1-15-11(12(16)17)10(8-14-15)13-7-9-5-3-2-4-6-9/h2-6,8,13H,7H2,1H3,(H,16,17)
• InChI Key: YOHYRHMLYLDUJC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)NCC2=CC=CC=C2)C(=O)O
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

The compound “4-(Benzylamino)-1-methyl-1H-pyrazole-5-carboxylic acid” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Attached to this ring is a benzylamino group, which consists of a benzyl group (a benzene ring attached to a methylene group) linked to an amine functional group.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the pyrazole ring and the benzylamino group. The pyrazole ring is a five-membered ring with two nitrogen atoms, which can contribute to the compound’s reactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, benzylamines are known to undergo various reactions due to the presence of the amine functional group. Pyrazoles can also participate in various reactions, including substitutions and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its functional groups. Benzylamine is a colorless water-soluble liquid, and pyrazoles are typically crystalline solids.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, benzylamine has been used in the industrial production of many pharmaceuticals.